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Compound of Interest

Compound Name:
4-Bromo-5-iodofuran-2-carboxylic

acid

CAS No.: 19303-42-5

Cat. No.: B6287099

Get Quote

In the landscape of modern drug discovery and materials science, heterocyclic compounds

form the bedrock of molecular design. Among these, the furan-2-carboxylic acid scaffold is a

privileged structure, derived from renewable biomass and serving as a versatile precursor for a

myriad of high-value chemicals. The strategic introduction of halogen atoms onto the furan ring

dramatically alters its electronic properties and provides synthetic handles for elaborate

molecular construction.

This guide focuses on the unique chemical properties of 4-Bromo-5-iodofuran-2-carboxylic
acid, a highly functionalized and synthetically potent building block. The presence of a

carboxylic acid, a bromine atom, and an iodine atom on a single furan ring creates a molecule

with distinct, addressable reactive sites. This document provides researchers, scientists, and

drug development professionals with a comprehensive understanding of its core chemical

characteristics, a plausible synthetic pathway, its nuanced reactivity, and its potential as a

strategic intermediate in complex molecule synthesis.

Part 1: Physicochemical and Spectroscopic Profile
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While specific experimental data for 4-Bromo-5-iodofuran-2-carboxylic acid is not widely

published, its properties can be reliably predicted based on well-characterized analogs such as

4,5-dibromofuran-2-carboxylic acid.

Data Summary: Core Chemical Properties
Property

Predicted/Analog-Based
Value

Rationale & Commentary

Molecular Formula C₅H₂BrIO₃ ---

Molecular Weight 316.88 g/mol ---

IUPAC Name
4-Bromo-5-iodofuran-2-

carboxylic acid
---

CAS Number Not assigned.

This compound is likely a

specialized intermediate not

yet broadly cataloged.

Physical Form
Expected to be a solid at room

temperature.

Based on related di-

halogenated furan carboxylic

acids like 4,5-dibromofuran-2-

carboxylic acid (mp 169-173

°C).

Solubility

Sparingly soluble in water;

soluble in polar organic

solvents (e.g., DMSO, DMF,

Methanol, Ethyl Acetate).

The carboxylic acid group

imparts some polarity, but the

halogenated aromatic ring

reduces aqueous solubility.

Acidity (pKa)
Predicted to be a stronger acid

than 2-furoic acid (pKa ~3.16).

The two strongly electron-

withdrawing halogen atoms (Br

and I) stabilize the conjugate

base (carboxylate anion),

increasing acidity.

Spectroscopic Elucidation
The structural identity of 4-Bromo-5-iodofuran-2-carboxylic acid can be unequivocally

confirmed through a combination of spectroscopic techniques. The following data are predicted
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based on established principles and data from analogous structures.

Table 2: Predicted Spectroscopic Data

Technique Predicted Observations

¹H NMR (DMSO-d₆)
~7.5-7.8 ppm (s, 1H, H-3); ~13.0-14.0 ppm (br

s, 1H, -COOH)

¹³C NMR (DMSO-d₆)

~160-165 ppm (C=O); ~145-150 ppm (C2);

~120-125 ppm (C3); ~110-115 ppm (C4-Br);

~80-85 ppm (C5-I)

Infrared (IR)

~2500-3300 cm⁻¹ (broad, O-H stretch); ~1700-

1730 cm⁻¹ (strong, C=O stretch); ~1200-1300

cm⁻¹ (C-O stretch)

Mass Spec. (MS)
Isotopic pattern for one Br atom (¹⁹Br/⁸¹Br ≈ 1:1)

and one I atom (¹²⁷I, monoisotopic).

Part 2: Synthesis and Purification
A direct, published synthesis for 4-Bromo-5-iodofuran-2-carboxylic acid is not readily

available. However, a robust synthetic strategy can be designed based on established

methodologies for the halogenation of furan rings. The key challenge lies in the selective and

sequential introduction of bromine and iodine.

Proposed Synthetic Workflow
The most logical approach begins with the regioselective halogenation of 2-furoic acid. The

electron-withdrawing carboxylic acid group deactivates the furan ring but directs incoming

electrophiles primarily to the C5 position.
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Step 1: Bromination

Step 2: Selective Halogen Exchange (Proposed)

2-Furoic Acid

4,5-Dibromofuran-2-carboxylic acid

 Br₂, Solvent (e.g., CCl₄)
Excess Reagent

4,5-Dibromofuran-2-carboxylic acid

4-Bromo-5-iodofuran-2-carboxylic acid

 n-BuLi, THF, -78°C
then I₂

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: A Plausible Synthesis
Step 1: Synthesis of 4,5-Dibromofuran-2-carboxylic acid

Reaction Setup: In a three-necked flask equipped with a reflux condenser, dropping funnel,

and magnetic stirrer, dissolve 2-furoic acid (1 eq.) in a suitable solvent such as carbon

tetrachloride or glacial acetic acid.

Bromine Addition: Slowly add bromine (2.2-2.5 eq.) to the solution via the dropping funnel.

The reaction is exothermic and should be controlled with an ice bath if necessary.

Reaction: Heat the mixture to a moderate temperature (e.g., 45-50°C) and stir for 24 hours,

or until TLC analysis indicates consumption of the starting material.
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Workup: Cool the reaction mixture. Quench any excess bromine by adding a saturated

solution of sodium thiosulfate until the orange color disappears.

Isolation: If a precipitate forms, collect it by filtration. If not, extract the product into an organic

solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure.

Purification: Recrystallize the crude solid from an appropriate solvent system (e.g.,

ethanol/water) to yield pure 4,5-dibromofuran-2-carboxylic acid.

Step 2: Proposed Synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid via Halogen-Metal

Exchange

Causality: The C-Br bond at the C5 position (alpha to the oxygen) is generally more reactive

towards lithiation than the C-Br bond at the C4 position. This differential reactivity can be

exploited for selective functionalization.

Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve 4,5-dibromofuran-

2-carboxylic acid (1 eq.) in anhydrous tetrahydrofuran (THF) in a flask cooled to -78°C (dry

ice/acetone bath).

Lithiation: Slowly add n-butyllithium (n-BuLi) (1.1 eq.) dropwise, maintaining the temperature

at -78°C. The solution will likely change color. Stir for 1 hour. Note: n-BuLi will also

deprotonate the carboxylic acid, so a total of 2.2 equivalents may be required.

Iodination: In a separate flask, prepare a solution of iodine (I₂) (1.2 eq.) in anhydrous THF.

Add this iodine solution dropwise to the lithiated intermediate at -78°C.

Quenching and Workup: Allow the reaction to slowly warm to room temperature. Quench by

adding a saturated solution of sodium thiosulfate, followed by acidification with 1M HCl.

Isolation and Purification: Extract the product with ethyl acetate. Wash the combined organic

layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude

product should be purified by column chromatography (silica gel) to separate the desired

product from starting material and any potential byproducts.
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Part 3: Chemical Reactivity and Mechanistic
Insights
The synthetic utility of 4-Bromo-5-iodofuran-2-carboxylic acid stems from the distinct

reactivity of its three functional groups.

Caption: Key reactive sites on the molecule.

Carboxylic Acid Group (Site A): This group undergoes standard transformations. It can be

converted to esters, amides, or acyl chlorides. The electron-withdrawing nature of the

halogens increases the electrophilicity of the carbonyl carbon, potentially facilitating

nucleophilic acyl substitution reactions. The carboxylic acid moiety is a critical

pharmacophore in many drugs, but it can also be a liability, leading medicinal chemists to

explore bioisosteric replacements to improve properties like membrane permeability or

metabolic stability.

Carbon-Iodine Bond (Site B): The C-I bond is the most reactive site for metal-catalyzed

cross-coupling reactions. It is weaker and more polarizable than the C-Br bond, allowing it to

readily undergo oxidative addition to a low-valent metal catalyst (e.g., Pd(0)). This enables

highly selective Suzuki, Sonogashira, Heck, or Stille couplings at the C5 position while

leaving the C-Br bond intact.

Carbon-Bromine Bond (Site C): The C-Br bond is significantly less reactive in palladium-

catalyzed cross-coupling reactions compared to the C-I bond. This "orthogonal" reactivity is a

powerful tool. After selectively functionalizing the C5 position, a chemist can then change the

reaction conditions (e.g., use a different catalyst/ligand system, higher temperature) to

engage the C-Br bond in a second, different cross-coupling reaction.

Part 4: Applications in Research and Drug
Development
The true value of 4-Bromo-5-iodofuran-2-carboxylic acid lies in its capacity as a sequential

functionalization platform.

Scaffold Decoration: In drug development, this molecule allows for the systematic and site-

selective introduction of different molecular fragments. For example, a Suzuki coupling at C5
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could introduce an aromatic ring to probe a hydrophobic pocket in a protein target, while a

subsequent Sonogashira coupling at C4 could add a rigid alkynyl linker to reach an adjacent

binding site. This stepwise approach is invaluable for structure-activity relationship (SAR)

studies.

Synthesis of Bioactive Molecules: Halogenated furanones and related structures have

demonstrated significant biological activity. For instance, brominated furanones are known to

act as quorum-sensing antagonists, which can disrupt bacterial communication and inhibit

processes like biofilm formation. This scaffold provides a direct route to novel analogs for

antimicrobial research.

Fragment-Based Drug Discovery (FBDD): As a small, rigid, and highly functionalized

molecule, it is an ideal candidate for FBDD libraries. The different reactive handles allow

fragments to be "grown" in multiple vectors to optimize binding interactions with a biological

target.

Part 5: Safety and Handling
Hazard Profile: Based on analogous compounds like 4,5-dibromofuran-2-carboxylic acid, this

chemical should be treated as harmful if swallowed and a cause of skin and serious eye

irritation.

Personal Protective Equipment (PPE): Always handle this compound in a certified fume

hood. Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse

immediately and thoroughly with water.

Conclusion
4-Bromo-5-iodofuran-2-carboxylic acid represents a sophisticated and powerful tool for the

modern synthetic chemist. Its defining feature is the orthogonal reactivity of its C-I and C-Br

bonds, which, combined with the versatility of the carboxylic acid group, enables the controlled,

stepwise construction of complex molecular architectures. While its direct synthesis presents a

moderate challenge, the potential payoff in the fields of medicinal chemistry, agrochemicals,

and materials science makes it a highly valuable, albeit specialized, synthetic intermediate.
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This guide provides the foundational knowledge for researchers to harness the unique

chemical properties of this versatile building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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